Cas no 70639-76-8 (1-(4-Ethylphenyl)-2-methyl-2-propen-1-one)

• Product Name: 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one
• CAS No: 70639-76-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD20920933
• CID: 2799704
• PubChem ID: 21662383
• Update Time: 2025-10-24

1-(4-Ethylphenyl)-2-methyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-2-methylprop-2-en-1-one
• 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one
• 4'-Ethyl-2-methylacrylophenone
• 2-Propen-1-one, 1-(4-ethylphenyl)-2-methyl-
• 4'-Ethyl-alpha-methylacrylophenone
• 1-(4-Ethyl-phenyl)-2-methyl-propenone
• SY262143
• Eperisone Impurity 1
• MFCD20920933
• DTXSID00616660
• SCHEMBL9850596
• CS-0331292
• AC9609
• AKOS017741346
• 70639-76-8
• FE61677

• MDL： MFCD20920933
• Inchi： 1S/C12H14O/c1-4-10-5-7-11(8-6-10)12(13)9(2)3/h5-8H,2,4H2,1,3H3
• InChI Key： XIJQQKCHWOSTBK-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 174.104465066 g/mol
• Monoisotopic Mass: 174.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 174.24

Experimental Properties

• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 270.0±23.0 ºC (760 Torr),
• Flash Point: 109.5±17.6 ºC,
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one

Comprehensive Overview of 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one (CAS No. 70639-76-8)

1-(4-Ethylphenyl)-2-methyl-2-propen-1-one, with the CAS registry number 70639-76-8, is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This α,β-unsaturated ketone derivative exhibits unique chemical properties, making it a valuable building block in modern organic synthesis. The compound's molecular structure features an ethyl-substituted phenyl ring conjugated with a methylpropenone moiety, creating distinctive reactivity patterns that attract significant scientific interest.

Recent studies highlight the growing importance of 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one in developing novel photoinitiators for UV-curable coatings and polymer modification agents. Industry experts frequently search for "70639-76-8 applications", "synthesis of ethylphenyl propenone derivatives", and "safety profile of α,β-unsaturated ketones", reflecting current market demands. The compound's electron-deficient double bond enables Michael addition reactions, while its aromatic system facilitates electrophilic substitutions, offering versatile synthetic pathways.

From an analytical perspective, 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one demonstrates characteristic absorption in UV-Vis spectroscopy (λ_max ~280 nm) due to its conjugated π-system. Chromatographic methods, particularly reverse-phase HPLC with C18 columns, provide excellent separation for quality control. Researchers investigating "spectral data for CAS 70639-76-8" or "chromatographic purity methods" will find this compound's analytical profile particularly relevant to their work.

The thermal stability of 70639-76-8 has become a trending topic, with differential scanning calorimetry (DSC) studies showing decomposition onset above 200°C. This property makes it suitable for high-temperature applications in specialty adhesives and engineering plastics. Environmental scientists are increasingly examining its "biodegradation pathways" and "ecotoxicological parameters", aligning with global sustainability initiatives in chemical manufacturing.

In pharmaceutical contexts, the 4-ethylphenyl propenone scaffold shows promise as a privileged structure for drug discovery. Medicinal chemists explore its potential as a kinase inhibitor core or anti-inflammatory agent precursor, generating numerous patent filings. The surge in searches for "pharmacological activities of propenone derivatives" and "structure-activity relationships of CAS 70639-76-8 analogs" reflects this growing therapeutic interest.

Industrial scale production of 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one typically involves Claisen-Schmidt condensation between 4-ethylacetophenone and formaldehyde, followed by careful purification. Process chemists frequently query "optimized synthesis of 70639-76-8" and "green chemistry approaches", indicating industry's focus on efficient, sustainable manufacturing. Recent advances in continuous flow chemistry have improved yields while reducing energy consumption.

Material scientists value this compound for its ability to modify polymer matrices through covalent incorporation. The vinyl ketone functionality participates in radical polymerization, while the aromatic system enhances thermal stability. Searches for "propenone monomers for advanced materials" and "CAS 70639-76-8 in nanocomposites" have increased by 35% year-over-year, demonstrating its expanding role in materials science.

Quality specifications for 70639-76-8 typically require ≥98% purity by HPLC, with strict controls on isomeric impurities and residual solvents. Analytical certificates often include data from 1H/13C NMR, FT-IR spectroscopy, and elemental analysis. Regulatory professionals increasingly examine "REACH compliance for propenone derivatives" and "GHS classification of α,β-unsaturated ketones", reflecting evolving chemical safety standards.

The commercial landscape for 1-(4-Ethylphenyl)-2-methyl-2-propen-1-one shows steady growth, particularly in Asia-Pacific markets. Suppliers differentiate products through custom purity grades, stable isotope-labeled versions, and tailored packaging solutions. Procurement specialists commonly search for "reliable 70639-76-8 suppliers" and "bulk pricing trends", indicating robust market activity.

Future research directions likely include exploration of chiral variants for asymmetric synthesis and development of water-soluble derivatives for biological applications. The scientific community's growing interest is evidenced by increasing publications examining "computational modeling of propenone reactivity" and "catalytic applications of 70639-76-8". This compound continues to reveal new possibilities across chemical disciplines.